Cas no 2172532-54-4 (N-ethylpropoxycarbohydrazide)

• Product Name: N-ethylpropoxycarbohydrazide
• CAS No: 2172532-54-4
• MF: C₆H₁₄N₂O₂
• MW: 146.187561511993
• CID: 6355123
• PubChem ID: 165506206
• Update Time: 2025-11-01

N-ethylpropoxycarbohydrazide Chemical and Physical Properties

Names and Identifiers

• N-ethylpropoxycarbohydrazide
• EN300-1275859
• 2172532-54-4

• Inchi： 1S/C6H14N2O2/c1-3-5-10-6(9)8(7)4-2/h3-5,7H2,1-2H3
• InChI Key： OCAXUKMGEKWSIF-UHFFFAOYSA-N
• SMILES： O(C(N(CC)N)=O)CCC

Computed Properties

• Exact Mass: 146.105527694g/mol
• Monoisotopic Mass: 146.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 55.6Ų

Additional information on N-ethylpropoxycarbohydrazide

Introduction to N-ethylpropoxycarbohydrazide (CAS No. 2172532-54-4)

N-ethylpropoxycarbohydrazide, a compound with the chemical formula C₇H₁₄N₂O, is a significant molecule in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its unique CAS number CAS NO. 2172532-54-4, has garnered attention due to its versatile applications in drug development and molecular research. The structural integrity of this molecule, featuring an ethyl propoxy group linked to a hydrazide moiety, makes it a valuable intermediate in the synthesis of various pharmacologically active agents.

The chemical properties of N-ethylpropoxycarbohydrazide contribute to its utility in multiple synthetic pathways. Its reactivity with different functional groups allows for the formation of complex molecular architectures, which is crucial in the design of novel therapeutic agents. Recent studies have highlighted its role in the development of inhibitors targeting specific enzymatic pathways involved in metabolic disorders and inflammatory conditions.

In the realm of medicinal chemistry, N-ethylpropoxycarbohydrazide has been explored for its potential in creating hybrid molecules that combine the advantages of different pharmacophores. This approach has led to the discovery of several lead compounds with promising biological activities. For instance, derivatives of this compound have shown efficacy in preclinical trials as modulators of protein-protein interactions, which is a critical aspect of drug design for treating complex diseases.

The synthesis of N-ethylpropoxycarbohydrazide involves well-established organic reactions, including nucleophilic substitution and condensation reactions. These synthetic strategies ensure high yields and purity, making the compound readily available for further functionalization. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to characterize the compound's structure and confirm its identity.

One of the most intriguing aspects of N-ethylpropoxycarbohydrazide is its role in developing novel antiviral agents. The hydrazide group in its structure can participate in covalent bond formation with viral proteins, leading to the development of inhibitors that disrupt viral replication cycles. Current research is focusing on optimizing the pharmacokinetic properties of these derivatives to enhance their therapeutic efficacy and reduce potential side effects.

The compound's versatility also extends to its use as a building block in materials science. Researchers have investigated its potential applications in creating functional polymers and coatings with enhanced stability and reactivity. These materials could find applications in various industries, including biomedicine and electronics, where precise control over molecular architecture is essential.

Environmental considerations are also integral to the research involving N-ethylpropoxycarbohydrazide. Efforts are being made to develop sustainable synthetic routes that minimize waste and reduce environmental impact. Green chemistry principles are being applied to optimize reaction conditions, ensuring that the production process aligns with global sustainability goals.

The future prospects of N-ethylpropoxycarbohydrazide are promising, with ongoing research uncovering new applications and refining existing ones. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of laboratory findings into clinical applications. This synergy will drive innovation in drug discovery and therapeutic development.

In conclusion, N-ethylpropoxycarbohydrazide (CAS NO. 2172532-54-4) stands as a testament to the importance of specialized compounds in advancing scientific knowledge and improving human health. Its multifaceted applications across pharmaceuticals, materials science, and environmental chemistry underscore its significance as a research tool and potential therapeutic agent. As research continues to evolve, this compound will undoubtedly play a pivotal role in shaping the future of chemical biology and drug development.